{4H,5H,6H-cyclopenta[d][1,3]thiazol-2-yl}methanamine

• Molecular Formula: C7H10N2S
• Molecular Weight: 154.24 g/mol
• IUPAC Name: 5,6-dihydro-4H-cyclopenta[d][1,3]thiazol-2-ylmethanamine
• InChI: InChI=1S/C7H10N2S/c8-4-7-9-5-2-1-3-6(5)10-7/h1-4,8H2
• InChI Key: BBBLJXKIYXCATQ-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C1)SC(=N2)CN

Description

{4H,5H,6H-cyclopenta[d][1,3]thiazol-2-yl}methanamine is a heterocyclic compound featuring a thiazole ring fused with a cyclopentane ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of {4H,5H,6H-cyclopenta[d][1,3]thiazol-2-yl}methanamine typically involves the cyclization of appropriate precursors under specific conditions. One common method involves the reaction of a cyclopentanone derivative with a thioamide in the presence of a base, followed by amination to introduce the methanamine group. The reaction conditions often require controlled temperatures and the use of solvents like ethanol or methanol to facilitate the reaction.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using continuous flow reactors to ensure consistent quality and yield. The process may also include purification steps such as recrystallization or chromatography to obtain the compound in its pure form.

Chemical Reactions Analysis

Types of Reactions

{4H,5H,6H-cyclopenta[d][1,3]thiazol-2-yl}methanamine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride.

Substitution: The compound can participate in nucleophilic substitution reactions, where the methanamine group can be replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate; typically carried out in aqueous or organic solvents.

Reduction: Lithium aluminum hydride, sodium borohydride; usually performed in anhydrous conditions.

Substitution: Various nucleophiles like halides or amines; reactions often require catalysts or specific pH conditions.

Major Products Formed

Oxidation: Formation of sulfoxides or sulfones.

Reduction: Formation of reduced thiazole derivatives.

Substitution: Formation of substituted thiazole derivatives with different functional groups.

Scientific Research Applications

Chemistry

In chemistry, {4H,5H,6H-cyclopenta[d][1,3]thiazol-2-yl}methanamine is used as a building block for the synthesis of more complex molecules

Biology

In biological research, this compound is studied for its potential as a bioactive molecule. It may exhibit properties such as antimicrobial or anticancer activity, making it a candidate for drug development.

Medicine

In medicine, this compound is explored for its therapeutic potential. Its ability to interact with biological targets could lead to the development of new pharmaceuticals.

Industry

In the industrial sector, this compound can be used in the production of advanced materials. Its structural properties make it suitable for applications in polymers, coatings, and other materials.

Mechanism of Action

The mechanism of action of {4H,5H,6H-cyclopenta[d][1,3]thiazol-2-yl}methanamine involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The pathways involved can include inhibition of enzyme activity, disruption of cellular processes, or modulation of signal transduction pathways.

Comparison with Similar Compounds

Similar Compounds

• 2-amino-4H,5H,6H-cyclopenta[d][1,3]thiazol-4-one
• 2-amino-4H,5H,6H-cyclopenta[d][1,3]thiazol-6-one
• (S)-4H,5H,6H-cyclopenta[d][1,3]thiazol-2-yl(3,4,5-trifluorophenyl)methanamine

Uniqueness

{4H,5H,6H-cyclopenta[d][1,3]thiazol-2-yl}methanamine stands out due to its specific substitution pattern and the presence of the methanamine group. This unique structure imparts distinct chemical and biological properties, making it a valuable compound for various applications.